1,1-Dimethylpropyltrichlorosilane

• Molecular Formula: C5H11Cl3Si
• Molecular Weight: 205.6 g/mol
• IUPAC Name: trichloro(2-methylbutan-2-yl)silane
• InChI: InChI=1S/C5H11Cl3Si/c1-4-5(2,3)9(6,7)8/h4H2,1-3H3
• InChI Key: OEELDHAHTLRXAJ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C)[Si](Cl)(Cl)Cl

Description

1,1-Dimethylpropyltrichlorosilane is a useful research compound. Its molecular formula is C5H11Cl3Si and its molecular weight is 205.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A two-liter four-necked flask equipped with a stirrer, a reflux cooling tube and a dropping funnel was charged in a nitrogen atmosphere with 85 grams (0.5 mol) of tetrachlorosilane and 500 ml of diethylether and then added with the droplets of 500 ml of 1,1-dimethylpropyllithium (1.0 M diethylether solution) as being stirred and cooled with ice over 2 hours. After completion of the addition, stirring was continued for another one hour at room temperature. The resulting mixture was filtered out in a nitrogen atmosphere and then purified by distillation thereby obtaining 36 grams (yield : 35%) of 1,1-dimethylpropyltrichlorosilane.